![molecular formula C21H23FN2O3 B4058657 2-(benzyl{[2-(2-fluoro-4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}amino)ethanol](/img/structure/B4058657.png)
2-(benzyl{[2-(2-fluoro-4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}amino)ethanol
Overview
Description
The compound is an organic molecule with several functional groups. It contains a benzyl group, an oxazole ring, a methoxy group, and an aminoethanol group . The presence of these functional groups suggests that the compound could participate in a variety of chemical reactions.
Molecular Structure Analysis
The compound has a complex structure due to the presence of multiple functional groups. The benzyl group is a phenyl ring attached to a methylene group. The oxazole ring is a five-membered ring containing an oxygen and a nitrogen. The methoxy group consists of a methyl group bound to an oxygen .Chemical Reactions Analysis
The compound could undergo a variety of chemical reactions due to its functional groups. For example, the benzyl group could undergo oxidation and reduction reactions . The oxazole ring might participate in nucleophilic aromatic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure. For example, the presence of polar functional groups like the amino and methoxy groups could make the compound soluble in polar solvents .Scientific Research Applications
Synthesis and Conformation Analysis
- Synthesis of Heterocyclic Compounds : Research demonstrates the synthesis of heterocyclic compounds, including benzoxazole derivatives, which are pivotal for developing pharmaceuticals and materials with specific electronic and photophysical properties. For instance, the synthesis, conformation, and Hirshfeld surface analysis of benzoxazole methyl ester as a building block for heterocycles show its potential for creating structurally diverse and functional materials (Saeed et al., 2021).
Photophysical Properties and Applications
- Fluorescent Nanofibers and Microcrystals : The creation of highly fluorescent nanofibers and microcrystals from 2-phenyl-benzoxazole derivatives indicates the potential of such compounds in developing new fluorescent materials for various applications, including biological imaging and sensing (Ghodbane et al., 2012).
Catalysis and Organic Transformations
- Catalytic Applications : Studies on the encapsulation of molybdenum(VI) complexes with heterocyclic ligands in zeolites for the oxidation of alcohols and hydrocarbons demonstrate the utility of complex organic compounds in catalysis, suggesting potential catalytic applications for similar organic structures (Ghorbanloo & Alamooti, 2017).
Organic Synthesis Methodologies
- Novel Synthetic Routes : The development of novel synthetic methodologies for constructing complex molecules, such as the tandem O-H insertion/[1,3]-alkyl shift reaction for converting C-OH bonds into C-C bonds, showcases the ongoing innovation in organic synthesis, which could be relevant for synthesizing compounds with similar functional groups (Mi et al., 2016).
Material Science Applications
- Polymer Solubility and Transition : Research on poly(2-oxazoline)s with various side chains in ethanol-water solvent mixtures exploring LCST and UCST transitions highlights the relevance of organic compounds in understanding polymer-solvent interactions, which could inform the design of new materials with tailored properties (Lambermont-Thijs et al., 2010).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-[benzyl-[[2-(2-fluoro-4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]amino]ethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23FN2O3/c1-15-20(14-24(10-11-25)13-16-6-4-3-5-7-16)23-21(27-15)18-9-8-17(26-2)12-19(18)22/h3-9,12,25H,10-11,13-14H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWWZZPXLKQDDAB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(O1)C2=C(C=C(C=C2)OC)F)CN(CCO)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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